Cas no 332150-03-5 (4-Chloro-2-methyl-3-propylquinoline-6-carboxylic acid)

• Product Name: 4-Chloro-2-methyl-3-propylquinoline-6-carboxylic acid
• CAS No: 332150-03-5
• MF: C₁₄H₁₄ClNO₂
• MW: 263.719462871552
• MDL: MFCD01143062
• CID: 917731
• PubChem ID: 3747866
• Update Time: 2025-10-17

4-Chloro-2-methyl-3-propylquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-3-propylquinoline-6-carboxylic acid
• 4-chloro-2-methyl-3-propylquinoline-6-carboxylic acid(SALTDATA: FREE)
• AC1MWEBT
• AG-F-11878
• Ambcb5690821
• CTK4H0203
• MolPort-016-631-683
• Oprea1_106345
• Oprea1_314246
• AKOS022184483
• BS-36749
• 332150-03-5
• 4-chloro-2-methyl-3-propylquinoline-6-carboxylicacid
• SB70595
• CS-0366689
• 4-Chloro-2-methyl-3-propyl-6-quinolinecarboxylic acid
• CHEMBRDG-BB 5690821
• DB-195512
• MFCD01143062
• DTXSID90395876

• MDL： MFCD01143062
• Inchi： 1S/C14H14ClNO2/c1-3-4-10-8(2)16-12-6-5-9(14(17)18)7-11(12)13(10)15/h5-7H,3-4H2,1-2H3,(H,17,18)
• InChI Key： RBHHKHINJXXXSY-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C(=O)O)C=CC=2N=C(C)C=1CCC

Computed Properties

• Exact Mass: 263.07100
• Monoisotopic Mass: 263.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.274
• Boiling Point: 397.9°C at 760 mmHg
• Flash Point: 194.4°C
• Refractive Index: 1.623
• PSA: 50.19000
• LogP: 3.84730

Additional information on 4-Chloro-2-methyl-3-propylquinoline-6-carboxylic acid

Introduction to 4-Chloro-2-methyl-3-propylquinoline-6-carboxylic acid (CAS No. 332150-03-5)

4-Chloro-2-methyl-3-propylquinoline-6-carboxylic acid (CAS No. 332150-03-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline carboxylic acids, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological properties, and potential applications of this compound, highlighting recent advancements and ongoing research.

The chemical structure of 4-Chloro-2-methyl-3-propylquinoline-6-carboxylic acid is characterized by a quinoline ring system with specific substituents. The quinoline ring is a heterocyclic aromatic compound consisting of a benzene ring fused to a pyridine ring. In this particular compound, the quinoline ring is substituted with a chlorine atom at the 4-position, a methyl group at the 2-position, and a propyl group at the 3-position. The carboxylic acid functional group is located at the 6-position of the quinoline ring. This unique arrangement of substituents imparts distinct chemical and biological properties to the molecule.

The synthesis of 4-Chloro-2-methyl-3-propylquinoline-6-carboxylic acid can be achieved through various synthetic routes, each with its own advantages and challenges. One common approach involves the condensation of an appropriate aniline derivative with a β-keto ester or β-diketone, followed by cyclization and functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For instance, transition-metal-catalyzed reactions and microwave-assisted synthesis have been explored to improve yield and reduce reaction times.

The biological properties of 4-Chloro-2-methyl-3-propylquinoline-6-carboxylic acid have been extensively studied due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant anti-inflammatory, antimicrobial, and anticancer activities. In particular, its anti-inflammatory properties have been attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, studies have demonstrated that 4-Chloro-2-methyl-3-propylquinoline-6-carboxylic acid possesses potent antimicrobial activity against a wide range of bacteria and fungi, making it a promising candidate for developing new antibiotics.

In the realm of cancer research, 4-Chloro-2-methyl-3-propylquinoline-6-carboxylic acid has shown promising results in preclinical studies. It has been found to exhibit selective cytotoxicity against various cancer cell lines while sparing normal cells. Mechanistic studies suggest that this compound may act by inducing apoptosis through the modulation of signaling pathways involved in cell survival and proliferation. These findings have sparked interest in further investigating its potential as an anticancer agent.

Beyond its direct biological activities, 4-Chloro-2-methyl-3-propylquinoline-6-carboxylic acid has also been explored as a building block for the synthesis of more complex molecules with enhanced therapeutic properties. Derivatives of this compound have been synthesized by modifying the substituents on the quinoline ring or by attaching additional functional groups. These derivatives have shown improved pharmacokinetic profiles and enhanced biological activities compared to the parent compound.

In conclusion, 4-Chloro-2-methyl-3-propylquinoline-6-carboxylic acid (CAS No. 332150-03-5) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic routes make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field of drug discovery.